Cas no 19006-76-9 (2-(ethylsulfanyl)pyridine)

• Product Name: 2-(ethylsulfanyl)pyridine
• CAS No: 19006-76-9
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD28015787
• CID: 1383814
• PubChem ID: 412543
• Update Time: 2025-05-23

2-(ethylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(ethylthio)-
• 2-(Ethylthio)pyridine
• 2-ethylsulfanylpyridine
• 2-(ethylsulfanyl)pyridine
• 19006-76-9
• 2-Ethylthio-pyridine
• DTXSID20328617
• MFCD28015787
• SCHEMBL2638447
• 2-Ethylthiopyridine
• EN300-206232
• 2-(Ethylsulfanyl)pyridine #
• ethyl 2-pyridyl sulfide

• MDL： MFCD28015787
• Inchi： 1S/C7H9NS/c1-2-9-7-5-3-4-6-8-7/h3-6H,2H2,1H3
• InChI Key： FNTBXHXRHAFYJT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC

Computed Properties

• Exact Mass: 139.04567
• Monoisotopic Mass: 139.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 228.2 °C at 760 mmHg
• Flash Point: 91.8 °C
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(ethylsulfanyl)pyridine

Recent Advances in the Study of 2-(Ethylsulfanyl)pyridine (CAS: 19006-76-9) in Chemical Biology and Pharmaceutical Research

2-(Ethylsulfanyl)pyridine (CAS: 19006-76-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core and ethylsulfanyl substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to synthesize the latest findings on 2-(ethylsulfanyl)pyridine, highlighting its mechanistic insights, synthetic routes, and therapeutic potential.

One of the most notable advancements in the study of 2-(ethylsulfanyl)pyridine is its role in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. Furthermore, molecular docking studies revealed that the ethylsulfanyl group enhances binding affinity to target proteins, suggesting a structure-activity relationship that could be leveraged for further optimization.

In the realm of anticancer research, 2-(ethylsulfanyl)pyridine has shown promise as a scaffold for designing kinase inhibitors. A recent preprint on bioRxiv detailed the synthesis and evaluation of a series of pyridine-based compounds, including 2-(ethylsulfanyl)pyridine derivatives, targeting aberrant kinase signaling pathways in cancer cells. The study reported that these compounds exhibited selective inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. Notably, one derivative demonstrated significant tumor growth suppression in a xenograft mouse model, underscoring its potential as a lead compound for further preclinical development.

The synthetic accessibility of 2-(ethylsulfanyl)pyridine has also been a focus of recent research. A 2024 paper in Organic Letters described a novel, one-pot synthesis method that significantly improves yield and reduces reaction time compared to traditional approaches. This method employs a copper-catalyzed coupling reaction between 2-bromopyridine and ethanethiol, achieving yields of up to 85% under mild conditions. The authors emphasized the scalability of this protocol, which could facilitate large-scale production for pharmaceutical applications. Additionally, the study provided insights into the reaction mechanism, highlighting the role of copper(I) intermediates in facilitating the C-S bond formation.

Beyond its direct therapeutic applications, 2-(ethylsulfanyl)pyridine has also been investigated as a ligand in metal-catalyzed reactions and as a fluorescent probe for biological imaging. A study in Chemical Communications reported the use of this compound as a chelating agent for palladium catalysts in cross-coupling reactions, demonstrating superior stability and reactivity compared to traditional ligands. Another research group utilized 2-(ethylsulfanyl)pyridine derivatives as turn-on fluorescent probes for detecting reactive oxygen species (ROS) in live cells, offering a new tool for studying oxidative stress in disease models.

In conclusion, recent research on 2-(ethylsulfanyl)pyridine (CAS: 19006-76-9) has illuminated its multifaceted potential in chemical biology and pharmaceutical sciences. From its antimicrobial and anticancer properties to its utility in synthetic chemistry and bioimaging, this compound continues to inspire innovative applications. Future studies may focus on further elucidating its structure-activity relationships, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field progresses, 2-(ethylsulfanyl)pyridine is poised to remain a valuable asset in the medicinal chemist's toolkit.